Cas no 2138000-15-2 (3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one)

• Product Name: 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one
• CAS No: 2138000-15-2
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6402271
• PubChem ID: 165955874
• Update Time: 2025-06-30

3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one
• 3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]-3-methylpyrrolidin-2-one
• 2138000-15-2
• EN300-1112721

• Inchi： 1S/C10H16N4O/c1-7-5-8(11)13-14(7)6-10(2)3-4-12-9(10)15/h5H,3-4,6H2,1-2H3,(H2,11,13)(H,12,15)
• InChI Key： LOHMGDLUBRZCBT-UHFFFAOYSA-N
• SMILES： O=C1C(C)(CN2C(C)=CC(N)=N2)CCN1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.9Ų

Additional information on 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one

Introduction to 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one (CAS No. 2138000-15-2)

3-(3-Amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one (CAS No. 2138000-15-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one is noteworthy for its intricate arrangement of functional groups. The core structure consists of a pyrrolidinone ring, which is a common motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The amino and methyl groups attached to the pyrazole ring further enhance the compound's pharmacological properties by modulating its lipophilicity and electronic characteristics.

Recent advancements in synthetic chemistry have led to the development of efficient methods for the synthesis of 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one. One such method involves the reaction of a pyrazole derivative with a methylpyrrolidinone precursor under mild conditions. This approach not only simplifies the synthetic route but also improves the overall yield and purity of the final product. The use of green chemistry principles in these synthetic protocols further enhances their environmental sustainability.

In terms of biological activities, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one has demonstrated significant potential as a therapeutic agent. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, it has been found to possess neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

One of the most exciting areas of research involving 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one is its potential as an anticancer agent. Preclinical studies have indicated that this compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action appears to involve the modulation of signaling pathways that are often dysregulated in cancer cells, such as the PI3K/Akt and MAPK pathways.

Beyond its therapeutic applications, 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methyl-3-methylpyrrolidin-2-one has also been explored for its use in diagnostic imaging. Its ability to cross biological membranes and accumulate in specific tissues makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This dual functionality as both a therapeutic and diagnostic agent underscores its versatility and potential impact on healthcare.

The safety profile of 3-(3-amino-5-methyl-1H-pyrazol-1-y)methyl)-3-methylpyrrolidinone has been extensively evaluated through various preclinical studies. These studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, making it suitable for further clinical development. Ongoing clinical trials are currently investigating its efficacy and safety in human subjects, with promising preliminary results.

In conclusion, 3-(3-amino-5-methyl)-1H-pyrazol)-1-y)methy)-)-metylpyrrolidine)-2-one (CAS No. 2138000)-15)-2) represents a promising compound with a wide range of potential applications in medicine and diagnostics. Its unique chemical structure, coupled with its diverse biological activities, positions it as a valuable asset in the ongoing efforts to develop new therapies for various diseases. As research continues to advance, it is likely that this compound will play an increasingly important role in both academic research and clinical practice.